Cas no 180530-10-3 (N-(3-Iodophenyl)methanesulfonamide)

• Product Name: N-(3-Iodophenyl)methanesulfonamide
• CAS No: 180530-10-3
• MF: C₇H₈INO₂S
• MW: 297.113392829895
• CID: 1377364
• PubChem ID: 21830928
• Update Time: 2025-10-30

N-(3-Iodophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(3-iodophenyl)-
• N-(3-iodophenyl)methanesulfonamide
• DTXSID90618597
• F78521
• SCHEMBL391197
• 180530-10-3
• 1-iodo-3-methanesulfonamidobenzene
• EN300-41022
• AB01001873-01
• Z45691015
• DA-09057
• AKOS005161466
• N-(3-iodo-phenyl)-methanesulfonamide
• PZMRAQUKSREUQN-UHFFFAOYSA-N
• N-(3-Iodophenyl)methanesulfonamide

• Inchi： 1S/C7H8INO2S/c1-12(10,11)9-7-4-2-3-6(8)5-7/h2-5,9H,1H3
• InChI Key： PZMRAQUKSREUQN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 296.93164
• Monoisotopic Mass: 296.93205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: 119-121 °C
• Boiling Point: 357.1±44.0 °C at 760 mmHg
• Flash Point: 169.8±28.4 °C
• PSA: 46.17
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-Iodophenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Iodophenyl)methanesulfonamide

N-(3-Iodophenyl)methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 180530-10-3, commonly referred to as N-(3-Iodophenyl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a 3-iodophenyl moiety. The methanesulfonamide group is known for its stability and reactivity, while the 3-iodophenyl substituent introduces electronic and steric effects that can significantly influence the compound's properties.

Recent studies have highlighted the potential of N-(3-Iodophenyl)methanesulfonamide in various applications, particularly in drug discovery and development. The compound's structure makes it an ideal candidate for exploring its role as a bioisostere or as a component in larger molecular frameworks. For instance, researchers have investigated its ability to act as a scaffold for constructing bioactive molecules with enhanced pharmacokinetic profiles.

One of the most promising areas of research involving N-(3-Iodophenyl)methanesulfonamide is its application in medicinal chemistry. The compound's iodine substituent plays a crucial role in modulating its pharmacodynamic properties. Recent findings suggest that this iodine atom can serve as a site for further functionalization, enabling the creation of derivatives with tailored biological activities. For example, studies have demonstrated that the introduction of electron-withdrawing groups at specific positions on the phenyl ring can enhance the compound's affinity for certain protein targets.

In addition to its role in drug design, N-(3-Iodophenyl)methanesulfonamide has also been explored for its potential in materials science. The compound's unique electronic properties make it a candidate for use in advanced materials such as semiconductors or sensors. Researchers have reported that the methanesulfonamide group can influence the compound's ability to participate in π-π interactions, which are critical for self-assembly processes in materials science.

The synthesis of N-(3-Iodophenyl)methanesulfonamide has been optimized through various methodologies, with recent advancements focusing on green chemistry principles. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction times while minimizing environmental impact. This method has been shown to yield high-purity products with excellent reproducibility.

Furthermore, the stability and reactivity of N-(3-Iodophenyl)methanesulfonamide under different conditions have been extensively studied. These studies have revealed that the compound exhibits remarkable thermal stability and is resistant to hydrolysis under mild conditions. Such properties make it suitable for use in diverse chemical transformations, including nucleophilic substitutions and coupling reactions.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of N-(3-Iodophenyl)methanesulfonamide. Advanced quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, which is critical for understanding its reactivity and selectivity in various chemical reactions.

In conclusion, N-(3-Iodophenyl)methanesulfonamide (CAS No. 180530-10-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in fields ranging from organic chemistry to materials science. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.